![molecular formula C22H15Br2IN4O B13381105 1-(4-Iodophenyl)ethanone [2-(3,5-dibromo-2-hydroxyphenyl)-4-quinazolinyl]hydrazone](/img/structure/B13381105.png)
1-(4-Iodophenyl)ethanone [2-(3,5-dibromo-2-hydroxyphenyl)-4-quinazolinyl]hydrazone
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Description
1-(4-Iodophenyl)ethanone [2-(3,5-dibromo-2-hydroxyphenyl)-4-quinazolinyl]hydrazone is a complex organic compound that features a quinazoline core, a hydrazone linkage, and multiple halogen substituents
Properties
Molecular Formula |
C22H15Br2IN4O |
|---|---|
Molecular Weight |
638.1 g/mol |
IUPAC Name |
2,4-dibromo-6-[4-[(2E)-2-[1-(4-iodophenyl)ethylidene]hydrazinyl]quinazolin-2-yl]phenol |
InChI |
InChI=1S/C22H15Br2IN4O/c1-12(13-6-8-15(25)9-7-13)28-29-22-16-4-2-3-5-19(16)26-21(27-22)17-10-14(23)11-18(24)20(17)30/h2-11,30H,1H3,(H,26,27,29)/b28-12+ |
InChI Key |
VYIRZVVCHPYFKT-KVSWJAHQSA-N |
Isomeric SMILES |
C/C(=N\NC1=NC(=NC2=CC=CC=C21)C3=C(C(=CC(=C3)Br)Br)O)/C4=CC=C(C=C4)I |
Canonical SMILES |
CC(=NNC1=NC(=NC2=CC=CC=C21)C3=C(C(=CC(=C3)Br)Br)O)C4=CC=C(C=C4)I |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-(4-Iodophenyl)ethanone [2-(3,5-dibromo-2-hydroxyphenyl)-4-quinazolinyl]hydrazone typically involves multiple steps:
Formation of 1-(4-Iodophenyl)ethanone: This can be achieved by iodination of acetophenone using iodine and an oxidizing agent like nitric acid.
Synthesis of 2-(3,5-dibromo-2-hydroxyphenyl)-4-quinazolinyl hydrazine: This involves the bromination of 2-hydroxyacetophenone followed by cyclization with appropriate reagents to form the quinazoline ring.
Condensation Reaction: The final step involves the condensation of 1-(4-Iodophenyl)ethanone with 2-(3,5-dibromo-2-hydroxyphenyl)-4-quinazolinyl hydrazine under acidic or basic conditions to form the hydrazone linkage
Industrial Production Methods
Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and automation to scale up the production process.
Chemical Reactions Analysis
Types of Reactions
1-(4-Iodophenyl)ethanone [2-(3,5-dibromo-2-hydroxyphenyl)-4-quinazolinyl]hydrazone can undergo various types of chemical reactions:
Oxidation: The compound can be oxidized using agents like potassium permanganate or chromium trioxide.
Reduction: Reduction can be achieved using reagents like sodium borohydride or lithium aluminum hydride.
Substitution: Halogen substituents can be replaced by nucleophiles in substitution reactions.
Common Reagents and Conditions
Oxidation: Potassium permanganate in acidic medium.
Reduction: Sodium borohydride in methanol.
Substitution: Nucleophiles like amines or thiols in polar solvents.
Major Products
Oxidation: Formation of carboxylic acids or ketones.
Reduction: Formation of alcohols or amines.
Substitution: Formation of substituted derivatives with new functional groups
Scientific Research Applications
1-(4-Iodophenyl)ethanone [2-(3,5-dibromo-2-hydroxyphenyl)-4-quinazolinyl]hydrazone has several scientific research applications:
Medicinal Chemistry: Potential use as a pharmacophore in drug design due to its unique structure.
Organic Synthesis: Used as an intermediate in the synthesis of more complex organic molecules.
Material Science:
Mechanism of Action
The mechanism of action of 1-(4-Iodophenyl)ethanone [2-(3,5-dibromo-2-hydroxyphenyl)-4-quinazolinyl]hydrazone involves its interaction with molecular targets such as enzymes or receptors. The compound’s halogen substituents and hydrazone linkage allow it to form strong interactions with these targets, potentially inhibiting or modulating their activity. The quinazoline core can interact with various biological pathways, making it a versatile compound in medicinal chemistry .
Comparison with Similar Compounds
Similar Compounds
1-(4-Iodophenyl)ethanone: A simpler compound with similar halogen substituents.
2-(3,5-dibromo-2-hydroxyphenyl)quinazoline: Lacks the hydrazone linkage but shares the quinazoline core and bromine substituents.
4-Quinazolinyl hydrazones: A class of compounds with similar hydrazone linkages but different substituents.
Uniqueness
1-(4-Iodophenyl)ethanone [2-(3,5-dibromo-2-hydroxyphenyl)-4-quinazolinyl]hydrazone is unique due to its combination of halogen substituents, quinazoline core, and hydrazone linkage. This unique structure provides it with distinct chemical and biological properties, making it a valuable compound for various applications .
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